Cas no 64147-38-2 (2-Benzyl-5,7-di-tert-butyl-1,3-benzoxazole)
64147-38-2 structure
Product Name:2-Benzyl-5,7-di-tert-butyl-1,3-benzoxazole
CAS No:64147-38-2
MF:C22H27NO
MW:321.455886125565
CID:2791808
PubChem ID:71371983
Update Time:2025-04-21
2-Benzyl-5,7-di-tert-butyl-1,3-benzoxazole Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL18593344
- DTXCID20745628
- DTXSID90794885
- 64147-38-2
- 2-Benzyl-5,7-di-tert-butyl-1,3-benzoxazole
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- Inchi: 1S/C22H27NO/c1-21(2,3)16-13-17(22(4,5)6)20-18(14-16)23-19(24-20)12-15-10-8-7-9-11-15/h7-11,13-14H,12H2,1-6H3
- InChI Key: TXXIPWRVVZNPHD-UHFFFAOYSA-N
- SMILES: O1C(CC2C=CC=CC=2)=NC2=CC(=CC(=C12)C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 321.209264485Da
- Monoisotopic Mass: 321.209264485Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 26Ų
2-Benzyl-5,7-di-tert-butyl-1,3-benzoxazole Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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